N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine

• IUPAC Name: N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine
• InChI: InChI=1S/C18H19N5/c1-4-10-23(11-5-1)18-9-8-14(12-20-18)21-17-13-19-15-6-2-3-7-16(15)22-17/h2-3,6-9,12-13H,1,4-5,10-11H2,(H,21,22)
• InChI Key: UJBSESIFMAHGBX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=C(C=C2)NC3=NC4=CC=CC=C4N=C3
• Molecular Formula: C18H19N5
• Molecular Weight: 305.4 g/mol

Description

N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine, also known as PPQ, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. PPQ is a heterocyclic compound that contains a quinoxaline ring and a pyridine ring, which are linked by a piperidine group. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. In

Mechanism of Action

N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine exerts its biological effects by binding to and inhibiting the activity of protein kinase CK2. CK2 is a serine/threonine kinase that plays a key role in cell proliferation, differentiation, and survival. By inhibiting CK2 activity, N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine can disrupt cell signaling pathways that are involved in cancer cell growth and neurodegeneration.
Biochemical and Physiological Effects:
N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has been shown to have several biochemical and physiological effects. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine can inhibit cell proliferation and induce apoptosis in cancer cells. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine can also protect neurons from oxidative stress and inflammation, which are two key factors that contribute to neurodegeneration. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine in lab experiments is its specificity for CK2. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine selectively inhibits CK2 activity without affecting other kinases, which can reduce off-target effects. Another advantage of using N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine is its low toxicity, which makes it a safe compound to use in lab experiments.
One of the limitations of using N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine in lab experiments is its solubility. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has low solubility in water, which can make it difficult to use in certain experimental settings. Another limitation is its short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine. One direction is to explore the potential applications of N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine in other diseases, such as cardiovascular disease and diabetes. Another direction is to develop more efficient synthesis methods for N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine, which can improve its availability and reduce its cost. Additionally, more studies are needed to fully understand the mechanism of action of N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine and its potential side effects.

Synthesis Methods

N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine can be synthesized using different methods. One of the most common methods involves the reaction of 2-aminopyridine with 2-chloroquinoxaline in the presence of piperidine. Another method involves the reaction of 2-chloroquinoxaline with 3-aminopyridine in the presence of piperidine. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine can also be synthesized using microwave-assisted synthesis, which is a faster and more efficient method.

Scientific Research Applications

N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has been extensively studied for its potential applications in scientific research. One of the most promising applications of N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine is in the field of cancer research. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has been shown to inhibit the growth of cancer cells, including breast cancer, lung cancer, and colon cancer cells. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has also been studied for its potential applications in neurodegenerative diseases. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has been shown to protect neurons from oxidative stress and inflammation, which are two key factors that contribute to neurodegeneration. N-(6-piperidin-1-ylpyridin-3-yl)quinoxalin-2-amine has also been shown to improve cognitive function in animal models of Alzheimer's disease.